1-(4-Fluorophenyl)-3-p-tolyl-1h-pyrazole-5-carboxylic acid
Overview
Description
1-(4-Fluorophenyl)-3-p-tolyl-1H-pyrazole-5-carboxylic acid, also known as 4-Fluorophenylboronic acid , is a chemical compound with the molecular formula C₆H₆BFO₂ . It belongs to the class of boronic acids and derivatives. The compound is characterized by a yellow to beige color and exists as a crystalline or fluffy powder. Its melting point ranges from 255°C to 259°C .
Molecular Structure Analysis
The molecular structure of 4-Fluorophenylboronic acid consists of a phenyl ring (substituted with a fluorine atom) attached to a boronic acid group. The compound’s linear formula is FC₆H₄B(OH)₂ . The boronic acid moiety plays a crucial role in its reactivity and applications .
Chemical Reactions Analysis
Physical And Chemical Properties Analysis
Scientific Research Applications
Pharmaceutical Development
1-(4-Fluorophenyl)-3-p-tolyl-1H-pyrazole-5-carboxylic acid has shown potential in the development of new pharmaceutical compounds. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Researchers are exploring its use in creating novel anti-inflammatory, analgesic, and anticancer agents due to its ability to modulate specific biochemical pathways .
Biological Probes
This compound is also utilized as a biological probe in biochemical research. Its fluorinated phenyl group enhances its ability to bind to specific proteins or enzymes, making it useful for studying protein-ligand interactions. This application is crucial for understanding the mechanisms of various diseases and for the development of targeted therapies .
Material Science
In material science, 1-(4-Fluorophenyl)-3-p-tolyl-1H-pyrazole-5-carboxylic acid is used in the synthesis of advanced materials. Its unique chemical properties allow it to be incorporated into polymers and other materials to enhance their thermal stability, mechanical strength, and chemical resistance. This makes it valuable in the development of high-performance materials for industrial applications .
Organic Synthesis
The compound is a valuable intermediate in organic synthesis. Its structure allows for various chemical modifications, making it a versatile building block for synthesizing more complex molecules. This application is particularly important in the field of medicinal chemistry, where it is used to create new compounds with potential therapeutic benefits .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures have been used in suzuki–miyaura coupling reactions , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling reactions, the process involves the interaction of the compound with a metal catalyst, leading to the formation of new carbon-carbon bonds .
Biochemical Pathways
It’s known that the suzuki–miyaura coupling reaction, in which similar compounds participate, involves electronically divergent processes with the metal catalyst .
Result of Action
The suzuki–miyaura coupling reaction, in which similar compounds are involved, results in the formation of new carbon-carbon bonds .
Action Environment
It’s known that the success of suzuki–miyaura coupling reactions, in which similar compounds participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
2-(4-fluorophenyl)-5-(4-methylphenyl)pyrazole-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2/c1-11-2-4-12(5-3-11)15-10-16(17(21)22)20(19-15)14-8-6-13(18)7-9-14/h2-10H,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPBGWTCGAIMEMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-3-p-tolyl-1h-pyrazole-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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